Cas no 30492-50-3 (1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone)
30492-50-3 structure
Product Name:1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone
CAS No:30492-50-3
MF:C17H26O2
MW:262.387145519257
CID:2111266
PubChem ID:18705091
Update Time:2025-04-21
1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone
- SCHEMBL2772941
- 1-(3,5-ditert-butyl-4-methoxyphenyl)ethanone
- WPODUFOFFLNNAI-UHFFFAOYSA-N
- DA-31267
- 30492-50-3
-
- Inchi: 1S/C17H26O2/c1-11(18)12-9-13(16(2,3)4)15(19-8)14(10-12)17(5,6)7/h9-10H,1-8H3
- InChI Key: WPODUFOFFLNNAI-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(C)=O)=CC=1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 262.193280068Da
- Monoisotopic Mass: 262.193280068Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
30492-50-3 (1-(3,5-di-tert-butyl-4-methoxyphenyl)ethanone) Related Products
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